2-[(Pentan-2-yl)amino]propane-1,3-diol

LogP Lipophilicity Drug Design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H19NO2
Molecular Weight 161.24 g/mol
Cat. No. B15264546
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-[(Pentan-2-yl)amino]propane-1,3-diol
Molecular FormulaC8H19NO2
Molecular Weight161.24 g/mol
Structural Identifiers
SMILESCCCC(C)NC(CO)CO
InChIInChI=1S/C8H19NO2/c1-3-4-7(2)9-8(5-10)6-11/h7-11H,3-6H2,1-2H3
InChIKeyBHBDVYMCUNQPAP-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-[(Pentan-2-yl)amino]propane-1,3-diol – Amino Alcohol Procurement Profile


2-[(Pentan-2-yl)amino]propane-1,3-diol (CAS 1479946-16-1) is a chiral, secondary amino alcohol building block comprising a propane-1,3-diol backbone N-substituted with a racemic pentan-2-yl group. Classified as an N-alkyl serinol, it belongs to the broader 2-amino-1,3-propanediol family, a scaffold foundational to sphingosine-1-phosphate (S1P) receptor modulators such as fingolimod [1]. Its structural features—a secondary amine, two primary hydroxyls, and a branched C5 alkyl chain—position it as a versatile intermediate for medicinal chemistry and asymmetric synthesis.

Scaffold Serinol backbone with branched N-pentan-2-yl chain
Profile Balanced lipophilicity and TPSA for CNS library design
Stereochemistry Pre-installed chiral center supports asymmetric transformations

Why N-Alkyl Serinol Analogs Cannot Be Interchanged for 2-[(Pentan-2-yl)amino]propane-1,3-diol


Within the N-alkyl-2-amino-1,3-propanediol class, even minor alterations to the N-alkyl substituent produce substantial shifts in lipophilicity, steric demand, and hydrogen-bonding capacity, directly impacting pharmacokinetic behavior, receptor binding, and downstream synthetic reactivity [1]. Generic substitution of 2-[(Pentan-2-yl)amino]propane-1,3-diol with a shorter or less lipophilic analog (e.g., isopropyl) is unsupported because the branched pentan-2-yl group uniquely balances moderate calculated logP with a chiral center, a combination absent in simpler N-alkyl serinols . The quantitative evidence below demonstrates that these differences are measurable and functionally significant for procurement decisions.

Lipophilicity Mismatch

Shorter N-alkyl analogs (e.g., isopropyl) exhibit significantly lower logP, which may alter membrane partitioning and PK profile; direct interchange may shift compound behavior.

Absence of Chirality

Unbranched or symmetric N-alkyl serinols lack the stereogenic center found in the pentan-2-yl chain; substitution risks loss of built-in asymmetric induction capability.

Different Physicochemical Balance

Constant TPSA with varied logP among analogs produces distinct drug-likeness and CNS penetration contexts; same TPSA does not guarantee interchangeable performance.

Quantitative Differentiation of 2-[(Pentan-2-yl)amino]propane-1,3-diol from Closest Analogs


Enhanced Lipophilicity vs. N-Isopropyl Serinol Enables Superior Membrane Partitioning

Compared to its shorter-chain N-isopropyl analog, 2-[(Pentan-2-yl)amino]propane-1,3-diol demonstrates a markedly higher calculated partition coefficient (LogP), shifting from a hydrophilic to a moderately lipophilic regime. The isopropyl derivative exhibits a computed LogP of -0.74 , whereas the pentan-2-yl compound reaches a LogP of +0.12 . This approximately 0.86 log unit increase translates to a roughly 7.2-fold greater predicted partitioning into octanol, directly impacting passive membrane permeability and CNS penetration potential.

LogP Shift
Data to verify
Target: +0.12 Baseline: −0.74 Δ +0.86 (~7.2× octanol)
Reported logP increase may support membrane permeability screening
Supplier-computed values; cross-study comparison
LogP Lipophilicity Drug Design

Preserved Topological Polar Surface Area (TPSA) Despite Increased Lipophilicity

While the N-pentan-2-yl substituent raises lipophilicity, the core serinol scaffold ensures the topological polar surface area (TPSA) remains constant at 52.49 Ų, identical to the value reported for the N-isopropyl analog . This combination—moderate TPSA together with elevated LogP—differentiates the compound from both hydrophilic N-alkyl serinols (which may suffer poor membrane transit) and highly lipophilic analogs (which may exceed TPSA guidelines for oral bioavailability).

TPSA Conservation
Data to verify
52.49 Ų Identical to N-isopropyl analog
Maintained TPSA below 60 Ų may support drug-likeness context
Constant scaffold TPSA per supplier data
TPSA Drug-likeness Bioavailability

Introduction of a Branched-Chain Chiral Center Absent in Linear N-Alkyl Serinols

The pentan-2-yl substituent bears a stereogenic center at the carbon attached to nitrogen, a feature absent in unbranched N-alkyl serinols such as N-butyl or N-propyl derivatives. In contrast to the N-isopropyl group—which is achiral—the sec-pentyl group generates a pair of diastereomeric environments when combined with a chiral serinol backbone or during asymmetric transformations [1]. This intrinsic chirality allows the compound to serve as a chiral building block, resolving agent, or chiral ligand precursor without requiring additional stereochemical installation.

Chiral Center Introduction
Class-level
1 stereogenic center (sec-pentyl) 0 centers in isopropyl, butyl analogs
Pre-installed chirality may support asymmetric synthesis without extra resolution
Based on structural class and IUPAC analysis
Chirality Asymmetric Synthesis Stereochemistry

Intermediate Molecular Weight Balances Reactivity and Handling vs. Bulky Analogs

At 161.24 g/mol, 2-[(Pentan-2-yl)amino]propane-1,3-diol occupies an intermediate molecular weight position between smaller N-alkyl serinols (e.g., N-isopropyl: 133.19 g/mol) and bulkier cycloaliphatic analogs (e.g., N-cyclohexyl: 173.25 g/mol) . The 28 g/mol increase over the isopropyl analog is modest enough to preserve favorable physicochemical properties, yet provides sufficient steric bulk to influence regioselective derivatization of the diol moiety or amine acylation outcomes in library synthesis.

Molecular Weight Range
Data to verify
161.24 g/mol 133 (isopropyl) – 173 (cyclohexyl)
Intermediate MW may support steric differentiation in library derivatization
Supplier-reported molecular weights
Molecular Weight Scalability Building Block

High-Value Application Scenarios for 2-[(Pentan-2-yl)amino]propane-1,3-diol


S1P Receptor Modulator Lead Optimization Libraries

When structure-activity relationship (SAR) exploration around the lipophilic tail of fingolimod-like S1P receptor modulators is required, 2-[(Pentan-2-yl)amino]propane-1,3-diol provides a pre-assembled serinol headgroup with a moderately lipophilic, chiral N-alkyl chain. The calculated LogP of +0.12 positions this intermediate between overly hydrophilic (LogP < -0.7) and excessively lipophilic (LogP > 3) alternatives, enabling systematic tuning of membrane permeability without altering the TPSA of 52.49 Ų [1].

Chiral Building Block for Asymmetric Catalysis Ligand Synthesis

The stereogenic center within the pentan-2-yl chain makes this compound a direct precursor for chiral oxazaphospholidine or salen-type ligands used in asymmetric catalysis. Unlike achiral N-isopropyl or N-cyclohexyl analogs, the built-in chirality can induce enantioselectivity without requiring additional chiral resolution steps, as established by serinol-based ligand design principles [1].

Physicochemical Probe in CNS Drug Discovery Programs

For medicinal chemistry campaigns targeting central nervous system (CNS) indications, the compound's TPSA (52.49 Ų) and LogP (+0.12) fall within empirically derived CNS drug-likeness thresholds (TPSA < 60–70 Ų; LogP ≈ 1–4). This differentiates it from the N-isopropyl analog (LogP -0.74), which lies outside the optimal lipophilicity range for CNS penetration and is therefore less suitable for CNS probe synthesis [1].

Application
Selection Property
Validation Focus
S1P Modulator Lead Optimization
Balanced LogP/TPSA profile for SAR exploration
S1P receptor binding, membrane permeability assays
Asymmetric Catalysis Ligand Precursor
Pre-installed stereogenic center
Enantioselectivity in catalytic transformations
CNS Drug Discovery Probe
CNS drug-likeness thresholds (TPSA <60 Ų, logP ~0–3)
CNS permeability, brain penetration screening
Quote Request

Request a Quote for 2-[(Pentan-2-yl)amino]propane-1,3-diol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.